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Compound of Interest

Compound Name: Diallyl trisulfide

Cat. No.: B3029840 Get Quote

The proper disposal of diallyl trisulfide is critical for ensuring laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for

researchers, scientists, and drug development professionals to handle and dispose of this

compound responsibly. Diallyl trisulfide is a toxic and environmentally hazardous substance,

necessitating strict adherence to safety protocols.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE). This includes, but is not limited to, chemical-

resistant gloves (tested according to EN 374), safety goggles with side-shields, and impervious

clothing[1][2][3]. Work should be conducted in a well-ventilated area, preferably under a

chemical fume hood[2].

In the event of a spill, immediately contain the leak by using absorbent materials such as sand,

diatomite, or universal binders[1][4]. Do not allow the substance to enter drains, surface water,

or groundwater[1][2][4]. Collect the absorbed material and place it into a suitable, labeled

container for disposal[1][4]. Ensure the affected area is well-ventilated[1].

Quantitative Data Summary
The following table summarizes key quantitative data related to the safe handling and disposal

of diallyl trisulfide.
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Parameter Value Reference

UN Number 2810 [1]

UN Proper Shipping Name
TOXIC LIQUID, ORGANIC,

N.O.S. (Diallyl trisulfide)
[1]

Transport Hazard Class 6.1 (Toxic) [1]

Packing Group III [1]

Oral Acute Toxicity

Category 3 (Toxic if swallowed)

or Category 4 (Harmful if

swallowed)

[1][2][4][5]

Aquatic Toxicity

Category 1 (Very toxic to

aquatic life with long lasting

effects)

[2]

Step-by-Step Disposal Protocol
The approved method for diallyl trisulfide disposal is through an authorized waste disposal

plant or industrial combustion facility[1][2][3].

Experimental Protocol: Waste Collection and Labeling

Segregation: Do not mix diallyl trisulfide waste with other chemical waste streams unless

explicitly permitted by your institution's environmental health and safety (EHS) office.

Containerization: Use only approved, leak-proof containers for storing diallyl trisulfide
waste. The containers must be compatible with the chemical[1].

Labeling: Clearly label the waste container with the words "Hazardous Waste," the full

chemical name "Diallyl Trisulfide," and the appropriate hazard pictograms (e.g., skull and

crossbones for toxicity, environmental hazard)[1][5].

Storage: Store the sealed waste container in a designated, secure, and well-ventilated

hazardous waste accumulation area, away from incompatible materials such as strong acids,

alkalis, and oxidizing agents[2]. Store locked up[1][5].
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Experimental Protocol: Final Disposal

Contact EHS: Contact your institution's EHS office to arrange for the pickup and disposal of

the hazardous waste.

Manifesting: Ensure all required waste disposal paperwork (manifests) is completed

accurately, in accordance with local, regional, and national regulations[1].

Professional Disposal: The waste will be transported by a licensed hazardous waste

contractor to a permitted treatment, storage, and disposal facility (TSDF) for final disposition,

likely via incineration.

Disposal Procedure Workflow
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Caption: Workflow for the safe disposal of diallyl trisulfide.

Environmental and Health Hazards
Diallyl trisulfide is classified as very toxic to aquatic life with long-lasting effects, meaning that

improper release into the environment can cause significant harm to ecosystems[2]. It is also

toxic if swallowed, and appropriate first aid measures should be taken in case of exposure. If

swallowed, immediately call a poison center or doctor[1][4][5]. Do not induce vomiting[1]. If the

substance comes into contact with skin, wash with plenty of soap and water[1]. In case of eye

contact, rinse cautiously with water for several minutes[1][4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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